Cas no 1344534-72-0 ((2R)-4-(3-ethoxyphenyl)butan-2-amine)

• Product Name: (2R)-4-(3-ethoxyphenyl)butan-2-amine
• CAS No: 1344534-72-0
• Molecular Formula: C₁₂H₁₉NO
• Molecular Weight: 193.285363435745
• CID: 6408197
• PubChem ID: 94920484

(2R)-4-(3-ethoxyphenyl)butan-2-amine Properties

Names and Identifiers

• (2R)-4-(3-ethoxyphenyl)butan-2-amine
• EN300-1851177
• 1344534-72-0

• InChIKey： ZZDNYVWZFFPPIU-SNVBAGLBSA-N
• Inchi： 1S/C12H19NO/c1-3-14-12-6-4-5-11(9-12)8-7-10(2)13/h4-6,9-10H,3,7-8,13H2,1-2H3/t10-/m1/s1
• SMILES： O(CC)C1=CC=CC(=C1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 193.146664230g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 193.146664230g/mol
• Heavy Atom Count: 14
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers